Cas no 40154-84-5 ((S)-1-(Pyridin-3-yl)ethanamine dihydrochloride)

• Product Name: (S)-1-(Pyridin-3-yl)ethanamine dihydrochloride
• CAS No: 40154-84-5
• MF: C₇H₁₂Cl₂N₂
• MW: 195.089579582214
• MDL: MFCD16987845
• CID: 3044923
• PubChem ID: 53487231
• Update Time: 2025-05-19

(S)-1-(Pyridin-3-yl)ethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(Pyridin-3-yl)ethanamine dihydrochloride
• (S)-1-(Pyridin-3-yl)ethanamine DiHCl
• (S)-1-PYRIDIN-3-YL-ETHYLAMINE 2HCL
• (1S)-1-(pyridin-3-yl)ethan-1-amine dihydrochloride
• 40154-84-5
• GS-7373
• (1S)-1-pyridin-3-ylethanamine;dihydrochloride
• AKOS024258648
• CBA85493
• (1S)-1-(PYRIDIN-3-YL)ETHANAMINE DIHYDROCHLORIDE
• MFCD16987845
• (S)-1-Pyridin-3-yl-ethylamine dihydrochloride
• CS-0170835
• (S)-1-(Pyridin-3-yl)ethanaminedihydrochloride
• EN300-252619
• (S)-1-(Pyridin-3-yl)ethan-1-aminedihydrochloride

• MDL： MFCD16987845
• Inchi： 1S/C7H10N2.2ClH/c1-6(8)7-3-2-4-9-5-7;;/h2-6H,8H2,1H3;2*1H/t6-;;/m0../s1
• InChI Key： FSDMOCFYBMVHLU-ILKKLZGPSA-N
• SMILES： Cl.Cl.N[C@@H](C)C1C=NC=CC=1

Computed Properties

• Exact Mass: 158.0610761g/mol
• Monoisotopic Mass: 158.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9

(S)-1-(Pyridin-3-yl)ethanamine dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (S)-1-(Pyridin-3-yl)ethanamine dihydrochloride

Introduction to (S)-1-(Pyridin-3-yl)ethanamine Dihydrochloride (CAS No. 40154-84-5)

(S)-1-(Pyridin-3-yl)ethanamine dihydrochloride, a compound with the CAS number 40154-84-5, is a significant chemical entity in the field of pharmaceutical research and development. This compound belongs to the class of chiral amines, which are crucial in the synthesis of various bioactive molecules. The presence of the pyridine ring and the specific stereochemistry at the amine group make this compound particularly interesting for its potential applications in medicinal chemistry.

The structural features of (S)-1-(Pyridin-3-yl)ethanamine dihydrochloride contribute to its unique chemical properties. The pyridine moiety is known for its ability to interact with biological targets, making it a valuable scaffold in drug design. Additionally, the stereochemical configuration at the chiral center influences the compound's pharmacological activity, making it a subject of extensive research in enantioselective synthesis and pharmacodynamics.

Recent advancements in the field of asymmetric synthesis have highlighted the importance of chiral auxiliaries and catalysts in achieving high enantiomeric purity. (S)-1-(Pyridin-3-yl)ethanamine dihydrochloride has been utilized as an intermediate in the synthesis of various pharmaceutical compounds, where its chiral nature plays a pivotal role in determining the efficacy and selectivity of the final drug product.

In the realm of drug discovery, this compound has shown promise in several therapeutic areas. Its structural motif is reminiscent of known bioactive molecules, suggesting potential applications in central nervous system disorders, cardiovascular diseases, and inflammatory conditions. The pyridine ring's ability to form hydrogen bonds and coordinate with metal ions further enhances its versatility as a pharmacophore.

One of the most intriguing aspects of (S)-1-(Pyridin-3-yl)ethanamine dihydrochloride is its role in developing novel therapeutic agents. Researchers have explored its derivatives as potential inhibitors of key enzymes involved in disease pathways. For instance, modifications to the pyridine ring have led to compounds with enhanced binding affinity and selectivity for target proteins. These findings underscore the importance of structure-activity relationships in optimizing drug candidates.

The synthesis of (S)-1-(Pyridin-3-yl)ethanamine dihydrochloride involves multi-step organic reactions, often requiring precise control over reaction conditions to ensure high yield and enantiomeric purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenations, have been employed to streamline the process. These techniques not only improve efficiency but also allow for scalable production, making the compound more accessible for further research and development.

The pharmacological profile of (S)-1-(Pyridin-3-yl)ethanamine dihydrochloride has been studied extensively in preclinical models. Initial studies suggest that it exhibits moderate affinity for certain neurotransmitter receptors, which could be exploited for treating neurological disorders. Furthermore, its interaction with cytochrome P450 enzymes has been investigated to assess potential metabolic pathways and drug-drug interactions.

In conclusion, (S)-1-(Pyridin-3-yl)ethanamine dihydrochloride is a versatile and promising compound with significant implications in pharmaceutical chemistry. Its unique structural features and stereochemical properties make it a valuable building block for developing new drugs. As research continues to uncover its potential applications, this compound is poised to play a crucial role in addressing various therapeutic challenges.